Cas no 2092605-85-9 (Methyl 2-amino-5-fluoro-4-hydroxybenzoate)

• Product Name: Methyl 2-amino-5-fluoro-4-hydroxybenzoate
• CAS No: 2092605-85-9
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5222622
• PubChem ID: 131342497
• Update Time: 2025-08-05

Methyl 2-amino-5-fluoro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-fluoro-4-hydroxybenzoate
• SCHEMBL24324843
• 2092605-85-9
• CS-0434992
• Methyl2-amino-5-fluoro-4-hydroxybenzoate
• F84075

• Inchi： 1S/C8H8FNO3/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3,11H,10H2,1H3
• InChI Key： IESVHVCZQRPDFM-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C(O)=CC=1N)(=O)OC

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl 2-amino-5-fluoro-4-hydroxybenzoate

Methyl 2-amino-5-fluoro-4-hydroxybenzoate: A Comprehensive Overview

Methyl 2-amino-5-fluoro-4-hydroxybenzoate, with the CAS number 2092605-85-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a methyl ester group attached to a benzoate ring containing amino, fluoro, and hydroxy substituents. The molecular formula of this compound is C8H7FNO4, and its molecular weight is approximately 191.17 g/mol.

The synthesis of Methyl 2-amino-5-fluoro-4-hydroxybenzoate involves a series of carefully controlled reactions, often starting from aromatic precursors and incorporating the necessary functional groups through substitution or addition mechanisms. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and greater purity, making it more accessible for research and development purposes.

One of the most notable applications of Methyl 2-amino-5-fluoro-4-hydroxybenzoate is in the field of drug discovery. Its structure lends itself well to being a scaffold for various bioactive molecules, particularly those targeting specific receptors or enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potential antimicrobial activity, making it a candidate for developing new antibiotics or antifungal agents.

Moreover, the presence of the amino and hydroxy groups in the molecule provides opportunities for further functionalization. Researchers have explored the use of this compound as an intermediate in the synthesis of more complex molecules, such as those with anticancer properties or neuroprotective effects. These findings highlight the versatility of Methyl 2-amino-5-fluoro-4-hydroxybenzoate in contributing to diverse therapeutic areas.

In terms of physical properties, Methyl 2-amino-5-fluoro-4-hydroxybenzoate is typically a white crystalline solid with a melting point around 180°C. Its solubility characteristics are also important for its application in pharmaceutical formulations, as it can be dissolved in various organic solvents and has moderate aqueous solubility under specific conditions.

Recent studies have also focused on the stability and degradation pathways of this compound under different environmental conditions. Understanding its behavior under UV light, heat, and moisture is crucial for ensuring its stability during storage and transportation. These insights are particularly valuable for industries relying on this compound for manufacturing purposes.

In conclusion, Methyl 2-amino-5-fluoro-4-hydroxybenzoate (CAS No: 2092605-85-9) stands out as a versatile and promising compound with applications spanning across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations within the chemical and pharmaceutical sectors.